3-Isoxazoleacetic acid, 5-methyl-, methyl ester
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Overview
Description
3-Isoxazoleacetic acid, 5-methyl-, methyl ester, also known as IMMA, is a chemical compound that belongs to the isoxazole family. It is a white crystalline powder that is soluble in organic solvents such as ethanol and chloroform. IMMA has been extensively studied for its potential applications in scientific research due to its unique chemical properties.
Scientific Research Applications
Solid Phase Synthesis of Von Hippel-Lindau Protein (VHL) Ligands
3-Isoxazoleacetic acid, 5-methyl-, methyl ester serves as a valuable reagent in the solid-phase synthesis of Von Hippel-Lindau protein (VHL) ligands . VHL is a tumor suppressor protein involved in regulating cellular responses to hypoxia and plays a crucial role in cancer biology. Researchers use this compound to create ligands that interact with VHL, aiding in drug discovery and understanding VHL-related diseases.
Drug Candidate Synthesis
In pharmaceutical research, 3-Isoxazoleacetic acid, 5-methyl-, methyl ester acts as a versatile building block. It serves as a starting material or intermediate in the synthesis of innovative drug candidates . By incorporating this compound into drug design, scientists explore its potential therapeutic effects across various diseases.
Organic Synthesis and Methodology Development
Organic chemists employ this compound to develop new synthetic methodologies. Its reactivity and functional groups allow for diverse transformations, including esterification, amidation, and cyclization. These reactions contribute to the advancement of synthetic chemistry.
properties
IUPAC Name |
methyl 2-(5-methyl-1,2-oxazol-3-yl)acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO3/c1-5-3-6(8-11-5)4-7(9)10-2/h3H,4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFEXHCWYSBOWEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)CC(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
934172-40-4 |
Source
|
Record name | methyl 2-(5-methyl-1,2-oxazol-3-yl)acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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